Cas no 1353944-57-6 (1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone)

• Product Name: 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone
• CAS No: 1353944-57-6
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 2156043
• Update Time: 2025-05-23

1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone
• 1-(3-((2-Aminoethyl)(cyclopropyl)amino)piperidin-1-yl)ethanone
• (S)-1-(3-((2-Aminoethyl)(cyclopropyl)amino)piperidin-1-yl)ethanone
• (R)-1-(3-((2-Aminoethyl)(cyclopropyl)amino)piperidin-1-yl)ethanone
• AM92118
• 1-{3-[(2-aminoethyl)cyclopropylamino]piperidin-1-yl}-ethanone

• Inchi： 1S/C12H23N3O/c1-10(16)14-7-2-3-12(9-14)15(8-6-13)11-4-5-11/h11-12H,2-9,13H2,1H3
• InChI Key： JDFIVDFDWGCQPW-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC(C1)N(CCN)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 49.6

Additional information on 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone

Introduction to 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone (CAS No. 1353944-57-6)

1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a CAS number of 1353944-57-6, this molecule represents a confluence of cyclopropyl, piperidine, and amine functionalities, which are often employed in the design of bioactive molecules. The compound’s structure suggests a high degree of complexity, making it an intriguing candidate for further exploration in drug discovery and medicinal chemistry.

The 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone scaffold is particularly noteworthy because it integrates multiple pharmacophoric elements that are known to interact with biological targets. The presence of a cyclopropyl group can enhance metabolic stability and binding affinity, while the piperidine ring is a common motif in many clinically approved drugs due to its ability to modulate receptor activity. Additionally, the amine substituents provide opportunities for further derivatization and optimization, allowing chemists to fine-tune the compound’s properties for specific therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that combine structural features from different chemical classes. The 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone molecule exemplifies this trend, as it merges elements from heterocyclic chemistry with amino acid-inspired moieties. Such hybrid structures are often more versatile and can exhibit enhanced pharmacological profiles compared to traditional single-class compounds.

One of the most compelling aspects of 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone is its potential as a lead compound for the development of new therapeutic agents. The combination of a piperidine core with aminoethyl and cyclopropyl substituents creates a framework that is well-suited for interactions with biological targets such as enzymes and receptors. This makes it an attractive candidate for further investigation in areas such as oncology, neurology, and inflammation.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy than ever before. By leveraging machine learning algorithms and molecular docking studies, scientists can identify promising candidates like 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone more efficiently. These computational methods have already been used to screen large libraries of compounds and identify those with high binding affinity for specific targets.

The synthesis of 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and execution to ensure high yields and purity. However, the rewards can be substantial, as successful synthesis opens up avenues for further functionalization and optimization.

In conclusion, 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone (CAS No. 1353944-57-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an attractive candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new therapies.